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Introduction

CAM2602 is a potent and selective small molecule inhibitor of the Aurora A-TPX2 protein-
protein interaction.[1][2][3][4] Aurora A kinase is a critical regulator of cell division, and its
overexpression is frequently observed in various cancers, contributing to genomic instability
and resistance to chemotherapy.[2][3][4] CAM2602 disrupts the localization and enzymatic
activity of Aurora A by preventing its interaction with the spindle assembly factor TPX2.[2][3]
This novel mechanism of action distinguishes it from traditional ATP-competitive inhibitors of
Aurora kinases.[2][3] Jurkat cells, an immortalized human T lymphocyte cell line, are a widely
used model for studying T-cell leukemia and T-cell signaling.[5][6] This document provides
detailed application notes and protocols for utilizing CAM2602 in Jurkat cell lines to investigate
its anti-proliferative effects and mechanism of action.

Mechanism of Action

CAM2602 binds to Aurora A with a high affinity, preventing its interaction with TPX2.[1][3] This
disruption leads to the mislocalization of Aurora A and a reduction in its phosphorylation at
Threonine 288 (P-Thr288), a key marker of its activity.[2] Consequently, treatment with
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CAM2602 induces a mitotic arrest, characterized by an increase in the population of cells
positive for the mitotic marker Phospho-Histone H3 (PH3), and ultimately leads to the inhibition
of cancer cell growth.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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